Cas no 77130-93-9 (methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate)

Methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its pyrrolidine scaffold and functionalized carbonyl group. The compound’s structural features, including the ester moiety and ketone functionality, make it a useful precursor for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its rigid, substituted pyrrolidine core enhances stereochemical control in synthetic routes, while the 2,2-dimethyl substitution improves stability. The compound is compatible with a range of reactions, such as nucleophilic additions or reductions, facilitating further derivatization. Its well-defined reactivity profile and stability under standard conditions make it a reliable choice for research and industrial applications.
methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate structure
77130-93-9 structure
Product Name:methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
CAS No:77130-93-9
MF:C8H13NO3
MW:171.193722486496
CID:1117503
PubChem ID:12761487
Update Time:2025-10-13

methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-oxo-1-Pyrrolidinecarboxylic acid methyl ester
    • methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
    • 77130-93-9
    • CDA13093
    • F9994-5426
    • 1-Pyrrolidinecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester
    • SCHEMBL8221825
    • EN300-1590367
    • AKOS023590470
    • METHYL2,2-DIMETHYL-3-OXOPYRROLIDINE-1-CARBOXYLATE
    • MDL: MFCD24691534
    • Inchi: 1S/C8H13NO3/c1-8(2)6(10)4-5-9(8)7(11)12-3/h4-5H2,1-3H3
    • InChI Key: NPFDVDIFQFIDOW-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(=O)OC)C1(C)C

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.6Ų

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